Cas no 1804883-10-0 (4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride)

1804883-10-0 structure
Product name:4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride
CAS No:1804883-10-0
MF:C8H3Cl2F5O
MW:281.006838083267
CID:4706417
4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride Chemical and Physical Properties
Names and Identifiers
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- 4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride
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- Inchi: 1S/C8H3Cl2F5O/c9-4-1-3(8(13,14)15)6(2-5(4)10)16-7(11)12/h1-2,7H
- InChI Key: KFLBUZPKKRBZCT-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=C(C(F)(F)F)C=1)OC(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- Topological Polar Surface Area: 9.2
4,5-Dichloro-2-(difluoromethoxy)benzotrifluoride Related Literature
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
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